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Compound of Interest

Compound Name: LY309887

Cat. No.: B1675664

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective
handling of LY309887, a potent second-generation glycinamide ribonucleotide
formyltransferase (GARFT) inhibitor. Adherence to these guidelines is crucial to ensure
personnel safety, experimental accuracy, and the integrity of the compound.

Compound Information
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Identifier Description

(2S)-2-[[4-[2-(2-amino-4-0x0-1,7-
IUPAC Name dihydropyrrolo[2,3-d]pyrimidin-5-

yl)ethyl]lbenzoyllamino]pentanedioic acid

LY309887, 6R-2',5'-thienyl-5, 10-

Synonyms : . .
dideazatetrahydrofolic acid

Molecular Formula C23H24N606S

LY309887 is a potent inhibitor of glycinamide
ribonucleotide formyltransferase (GARFT), a
key enzyme in the de novo purine biosynthesis
pathway.[1] By inhibiting GARFT, LY309887

] ) disrupts the synthesis of purines, which are

Mechanism of Action

essential for DNA and RNA synthesis, leading to
cytotoxic effects in rapidly proliferating cells. It
has shown greater potency in inhibiting GARFT
compared to the first-generation inhibitor,

lometrexol.[1]

Cytotoxic, potential mutagen. Handle with
Primary Hazards appropriate personal protective equipment in a

designated containment area.

Safety Precautions and Handling

LY309887 is a cytotoxic compound and must be handled with extreme care to avoid exposure.
2.1. Personal Protective Equipment (PPE)
All personnel handling LY309887 must wear the following minimum PPE:

e Gloves: Two pairs of chemotherapy-grade nitrile gloves. Change the outer pair immediately if
contaminated.

e Lab Coat: A disposable, solid-front gown with tight-fitting cuffs.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8958184/
https://pubmed.ncbi.nlm.nih.gov/8958184/
https://www.benchchem.com/product/b1675664?utm_src=pdf-body
https://www.benchchem.com/product/b1675664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

» Respiratory Protection: A fit-tested N95 respirator or higher is recommended, especially
when handling the powdered form of the compound.

2.2. Engineering Controls

e Weighing and Reconstitution: All handling of the solid form of LY309887 and preparation of
stock solutions must be performed in a certified chemical fume hood or a Class 1l biological
safety cabinet (BSC) to prevent inhalation of the powder and to contain any potential spills.

e Cell Culture Work: All experiments involving LY309887 with cell cultures should be
conducted in a Class Il BSC.

2.3. Spill and Decontamination

In case of a spill, immediately alert others in the area.

For small spills, absorb the material with a chemotherapy spill kit.

Decontaminate the area with a 10% bleach solution, followed by a rinse with 70% ethanol.

All materials used for cleaning up the spill must be disposed of as cytotoxic waste.
2.4. Waste Disposal

All waste materials contaminated with LY309887, including pipette tips, tubes, gloves, gowns,
and cell culture media, must be disposed of in clearly labeled cytotoxic waste containers for
incineration.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of LY309887.
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Storage Recommended
Form ) Notes
Temperature Duration
Store in a tightly
) sealed container,
Solid (Powder) -20°C Up to 1 year ]
protected from light
and moisture.
Aliquot into single-use
Stock Solution (in volumes to avoid
-80°C Up to 6 months
DMSO) repeated freeze-thaw

cycles.

Avoid storing in

aqueous solutions for
o Prepare fresh for each )
Aqueous Dilutions 2-8°C ) extended periods due
experiment _
to potential for

degradation.

Solution Preparation

4.1. Stock Solution Preparation (10 mM in DMSO)

Before opening, centrifuge the vial of solid LY309887 to ensure all powder is at the bottom.

In a chemical fume hood or BSC, add the appropriate volume of anhydrous DMSO to the vial

to achieve a 10 mM concentration.

Vortex gently until the solid is completely dissolved. A brief sonication in a water bath may be

used to aid dissolution if necessary.

Aliquot the stock solution into single-use, light-protected tubes and store at -80°C.
4.2. Working Solution Preparation

e Thaw a single-use aliquot of the 10 mM LY309887 stock solution at room temperature.
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» Further dilute the stock solution in the appropriate cell culture medium or assay buffer to the
desired final concentration.

« Itis recommended to perform serial dilutions to achieve low nanomolar concentrations

accurately.

¢ Ensure the final concentration of DMSO in the cell culture medium is below 0.1% to avoid

solvent-induced cytotoxicity.
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Storage

Solid LY309887
(-20°C)

n Fume Hood/BSC

Solution Preparation

Reconstitute in DMSO
(10 mM Stock)

Aliquot for Single Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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